Cas no 389812-47-9 ({[4-Methyl-3-(piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate)

• Product Name: {[4-Methyl-3-(piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate
• CAS No: 389812-47-9
• MF: C₂₀H₂₂ClN₃O₅S
• MW: 451.92378282547
• CID: 6347742
• PubChem ID: 3986822
• Update Time: 2025-07-18

{[4-Methyl-3-(piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS033713505
• CHEMBL1906674
• Z19818802
• HMS2735D03
• {[4-methyl-3-(piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate
• 389812-47-9
• EN300-26612075
• SMR000372055
• MLS000774508
• {[4-Methyl-3-(piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C20H22ClN3O5S/c1-14-7-8-15(12-17(14)30(27,28)24-10-3-2-4-11-24)23-18(25)13-29-20(26)16-6-5-9-22-19(16)21/h5-9,12H,2-4,10-11,13H2,1H3,(H,23,25)
• InChI Key： DCZYKNXHTJBHEC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OCC(NC1C=CC(C)=C(C=1)S(N1CCCCC1)(=O)=O)=O

Computed Properties

• Exact Mass: 451.0968697g/mol
• Monoisotopic Mass: 451.0968697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on {[4-Methyl-3-(piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate

Introduction to {[4-Methyl-3-(piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate (CAS No. 389812-47-9)

{[4-Methyl-3-(piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 389812-47-9, represents a novel molecular entity with a complex structural framework that incorporates both aromatic and heterocyclic moieties. The presence of functional groups such as the carbamoyl and chloropyridine moieties suggests potential applications in the development of bioactive molecules, particularly in the realm of medicinal chemistry.

The structural composition of this compound is noteworthy, featuring a phenyl ring substituted with a methyl group at the 4-position and a piperidine-1-sulfonyl group at the 3-position. This arrangement creates a unique scaffold that may contribute to favorable interactions with biological targets. The carbamoyl moiety, linked to a methyl group, further enhances the compound's potential as a pharmacophore. Such structural features are often exploited in the design of drugs targeting various therapeutic pathways.

In recent years, there has been growing interest in the development of small molecule inhibitors that modulate enzyme activity. The chloropyridine-3-carboxylate component of this compound hints at its potential role as an inhibitor or modulator of enzymes that possess pyridine-binding pockets. For instance, enzymes such as kinases and proteases often exhibit pyridine as a key binding residue in their active sites. The incorporation of a chloropyridine moiety into a drug candidate can enhance binding affinity and selectivity.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in optimizing drug candidates. The specific arrangement of substituents in {[4-Methyl-3-(piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate may influence its pharmacokinetic properties, including solubility, metabolic stability, and cellular permeability. These factors are critical for determining the compound's efficacy and safety profile in preclinical and clinical settings.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before conducting wet laboratory experiments. Molecular docking studies have been particularly useful in evaluating how this compound might interact with target proteins. The combination of computational methods with experimental validation provides a powerful approach to drug discovery. Preliminary simulations suggest that the compound may exhibit inhibitory activity against certain enzymes, warranting further investigation.

The synthesis of complex organic molecules like {[4-Methyl-3-(piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate represents a significant challenge in synthetic organic chemistry. However, recent advancements in synthetic methodologies have made it possible to construct intricate molecular frameworks with greater efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in achieving the desired structural motifs.

In addition to its potential as an enzyme inhibitor, this compound may also serve as a building block for more complex derivatives. By modifying specific functional groups or introducing additional substituents, researchers can explore new chemical space and identify compounds with enhanced biological activity. Such explorations are essential for discovering novel therapeutic agents that address unmet medical needs.

The role of sulfonamide derivatives in medicinal chemistry cannot be overstated. Sulfonamides are known for their broad spectrum of biological activities and have been incorporated into numerous drugs approved for human use. The piperidine-1-sulfonyl group in this compound aligns with this tradition, suggesting potential therapeutic applications such as antibacterial, antiviral, or anti-inflammatory effects. Further investigation into its biological profile could uncover new uses for this class of compounds.

Recent studies have highlighted the importance of polypharmacicity—where a single molecule interacts with multiple targets—in drug development. Compounds like {[4-Methyl-3-(piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate may exhibit such properties, offering multiple therapeutic benefits from a single agent. This approach could reduce side effects associated with polypharmacotherapy and improve patient outcomes.

The chemical diversity represented by this compound underscores the vast potential inherent in organic synthesis for generating novel bioactive molecules. As synthetic techniques continue to evolve, so too will our ability to create increasingly complex and functionalized structures. This progress is essential for addressing the growing demand for new drugs that can combat emerging diseases and improve existing treatments.

In conclusion, {[4-Methyl-3-(piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate (CAS No. 389812-47-9) is a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an intriguing subject for future studies aimed at developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in advancing our understanding of drug design and development.